molecular formula C10H10O3 B8274296 2-Ethoxyphenylglyoxal

2-Ethoxyphenylglyoxal

Cat. No.: B8274296
M. Wt: 178.18 g/mol
InChI Key: VVJWSNRUNSHOBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethoxyphenylglyoxal is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10O3

Molecular Weight

178.18 g/mol

IUPAC Name

2-(2-ethoxyphenyl)-2-oxoacetaldehyde

InChI

InChI=1S/C10H10O3/c1-2-13-10-6-4-3-5-8(10)9(12)7-11/h3-7H,2H2,1H3

InChI Key

VVJWSNRUNSHOBE-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=CC=C1C(=O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 g of 2-ethoxyacetophenone are dissolved in 20 ml of dioxane, and a solution of 2 g of selenium dioxide in one ml of water is added thereto. The solution is refluxed for 10 hours. After the reaction, insoluble materials are removed by filtration, and the filtrate is concentrated. The residue thus obtained is dissolved in ethyl acetate. The ethyl acetate solution is washed with water and then with an aqueous sodium bicarbonate solution and water. Then, said solution is dried and evaporated to remove solvent. 2.1 g of 2-ethoxyphenylglyoxal are obtained as a crude oil.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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